Cas no 1805651-15-3 (Ethyl 4-cyano-3-difluoromethoxy-2-ethylphenylacetate)

Ethyl 4-cyano-3-difluoromethoxy-2-ethylphenylacetate is a specialized organic compound featuring a phenylacetate backbone substituted with a cyano group, a difluoromethoxy moiety, and an ethyl group. The presence of the difluoromethoxy group enhances the compound's metabolic stability and lipophilicity, making it valuable in pharmaceutical and agrochemical applications. The cyano group offers reactivity for further functionalization, while the ethyl ester provides a handle for hydrolysis or transesterification. This combination of substituents makes the compound a versatile intermediate in the synthesis of biologically active molecules, particularly in the development of fluorinated analogs with improved pharmacokinetic properties. Its structural features contribute to its utility in medicinal chemistry and material science.
Ethyl 4-cyano-3-difluoromethoxy-2-ethylphenylacetate structure
1805651-15-3 structure
Product Name:Ethyl 4-cyano-3-difluoromethoxy-2-ethylphenylacetate
CAS No:1805651-15-3
MF:C14H15F2NO3
MW:283.270611047745
CID:5038955
Update Time:2025-06-12

Ethyl 4-cyano-3-difluoromethoxy-2-ethylphenylacetate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 4-cyano-3-difluoromethoxy-2-ethylphenylacetate
    • Inchi: 1S/C14H15F2NO3/c1-3-11-9(7-12(18)19-4-2)5-6-10(8-17)13(11)20-14(15)16/h5-6,14H,3-4,7H2,1-2H3
    • InChI Key: OAYALFIEYCMSDQ-UHFFFAOYSA-N
    • SMILES: FC(OC1=C(C#N)C=CC(CC(=O)OCC)=C1CC)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 7
  • Complexity: 367
  • XLogP3: 3.5
  • Topological Polar Surface Area: 59.3

Ethyl 4-cyano-3-difluoromethoxy-2-ethylphenylacetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A010000005-1g
Ethyl 4-cyano-3-difluoromethoxy-2-ethylphenylacetate
1805651-15-3 97%
1g
1,549.60 USD 2021-07-06

Additional information on Ethyl 4-cyano-3-difluoromethoxy-2-ethylphenylacetate

Comprehensive Overview of Ethyl 4-cyano-3-difluoromethoxy-2-ethylphenylacetate (CAS No. 1805651-15-3)

Ethyl 4-cyano-3-difluoromethoxy-2-ethylphenylacetate (CAS No. 1805651-15-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a cyano group, a difluoromethoxy moiety, and an ethyl ester, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, where its fluorinated aromatic ring could enhance metabolic stability and bioavailability.

In recent years, the demand for fluorinated compounds like Ethyl 4-cyano-3-difluoromethoxy-2-ethylphenylacetate has surged, driven by their role in developing next-generation therapeutics. Fluorination is a key strategy in medicinal chemistry to improve drug potency and reduce side effects. This compound’s difluoromethoxy group is especially noteworthy, as it mimics the electronic properties of a methoxy group while offering superior resistance to enzymatic degradation. Such attributes align with current trends in precision medicine and targeted drug delivery, topics frequently searched by professionals in the field.

The synthesis of CAS No. 1805651-15-3 involves multi-step organic reactions, including esterification and aromatic substitution. Its ethyl ester functionality provides a handle for further derivatization, enabling the creation of libraries of analogs for structure-activity relationship (SAR) studies. This adaptability makes it a valuable tool for chemists exploring small-molecule inhibitors or agonist compounds, areas of high interest in oncology and neurology research.

Beyond pharmaceuticals, Ethyl 4-cyano-3-difluoromethoxy-2-ethylphenylacetate has potential applications in agrochemicals. The cyano group and fluorinated aromatic system are common motifs in pesticides and herbicides, where they contribute to enhanced pest resistance and environmental persistence. With growing global focus on sustainable agriculture, this compound’s role in developing eco-friendly crop protection agents is a hot topic among researchers and industry stakeholders.

Analytical characterization of CAS No. 1805651-15-3 typically involves techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets rigorous quality standards for research and industrial use. The compound’s stability under various conditions is also a critical consideration, particularly for large-scale applications. Questions like "How to store fluorinated esters?" or "What solvents are compatible with Ethyl 4-cyano-3-difluoromethoxy-2-ethylphenylacetate?" are commonly searched, reflecting practical concerns in laboratory settings.

In summary, Ethyl 4-cyano-3-difluoromethoxy-2-ethylphenylacetate represents a compelling case study in modern chemical innovation. Its structural complexity and functional diversity position it at the intersection of multiple high-impact fields, from drug development to agrochemical design. As research into fluorinated compounds continues to expand, this molecule is poised to play a pivotal role in addressing some of the most pressing challenges in science and industry today.

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